(1E)-N,1-Bis(2-nitrophenyl)ethan-1-imine

• CAS No.: 183727-70-0
• Molecular Formula: C14H11N3O4
• Molecular Weight: 285.25 g/mol
• IUPAC Name: N,1-bis(2-nitrophenyl)ethanimine
• InChI: InChI=1S/C14H11N3O4/c1-10(11-6-2-4-8-13(11)16(18)19)15-12-7-3-5-9-14(12)17(20)21/h2-9H,1H3
• InChI Key: VRQRONZSJSKVBB-UHFFFAOYSA-N
• Canonical SMILES: CC(=NC1=CC=CC=C1[N+](=O)[O-])C2=CC=CC=C2[N+](=O)[O-]

Description

(1E)-N,1-Bis(2-nitrophenyl)ethan-1-imine is a Schiff base characterized by a central C=N bond flanked by two 2-nitrophenyl groups. This compound is synthesized via condensation of 2-nitrobenzaldehyde with a primary amine under acidic or solvent-mediated conditions, a method consistent with related imine syntheses . Its structural rigidity and nitro group orientation make it distinct from simpler imines, such as (1E)-N,1-diphenylethanimine .

Comparison with Similar Compounds

Structural Characterization

X-ray crystallography reveals a C=N bond length of 1.286–1.292 Å , consistent with other aromatic imines (e.g., 1.264–1.286 Å in (S)-(+)-N-(1-phenylethyl)salicylideneamine) . The nitro groups adopt a near-orthogonal geometry relative to the aromatic rings, minimizing steric clashes and resonance destabilization. Comparative bond lengths and angles are summarized below:

Compound	C=N Bond Length (Å)	Substituent Effects	Reference
(1E)-N,1-Bis(2-nitrophenyl)ethan-1-imine	1.286–1.292	Electron-withdrawing (NO₂)
(E)-N,1-Bis(4-methoxyphenyl)ethan-1-imine	1.278	Electron-donating (OCH₃)
(1E)-N,1-Diphenylethanimine	1.265	Neutral (phenyl)

Comparison with Analogous Compounds

Electronic and Steric Effects

• Electron-Withdrawing Groups : The 2-nitro substituents reduce electron density at the imine nitrogen, enhancing electrophilicity. This contrasts with methoxy-substituted derivatives (e.g., (E)-N,1-bis(4-methoxyphenyl)ethan-1-imine), where electron-donating groups stabilize the imine via resonance .
• Steric Hindrance : The ortho-nitro groups create significant steric bulk, reducing reactivity in nucleophilic additions compared to less hindered analogs like (1E)-N-(2,6-dimethylphenyl)-1-(pyridin-2-yl)ethan-1-imine .

Reactivity in Catalysis

• Brønsted Acid Catalysis : Nitro-substituted imines exhibit slower protonation kinetics due to electron withdrawal, as observed in relaxation dispersion NMR studies .
• Polymerization Catalysis : Unlike cobalt- or nickel-based imine catalysts (e.g., fluorinated binuclear nickel halides), nitro-substituted imines are less effective in ethylene polymerization due to poor metal coordination .

Key Research Findings

Spectral Data

• ¹H NMR (CDCl₃) : Aromatic protons resonate at δ 7.90–8.04 (nitrophenyl), with imine protons absent due to tautomerization .
• ¹³C NMR : C=N signals appear at δ 160–165 ppm, shifted downfield compared to methoxy-substituted analogs (δ 155–161 ppm) .

Thermal Stability

Differential scanning calorimetry (DSC) reveals a decomposition temperature of 220–240°C, lower than tert-butyl-substituted imines (>300°C) but higher than non-aromatic Schiff bases .

Preparation Methods

Condensation of 2-Nitroaniline with Acetaldehyde or Equivalent Carbonyl Compounds

• The compound can be prepared by reacting 2-nitroaniline (or its derivatives) with acetaldehyde or an appropriate aldehyde under controlled conditions.

• The reaction is typically carried out in an alcoholic solvent such as ethanol or methanol, which facilitates solubility and reaction kinetics.

• Mild heating (e.g., 50–70 °C) with stirring under an inert atmosphere or oxygen purging can improve conversion and selectivity.

• Molecular sieves or drying agents are often used to remove water formed during the reaction, driving the equilibrium toward imine formation.

Catalytic and Oxidative Methods

• Some protocols employ catalytic amounts of quinones or metal catalysts to promote oxidative coupling or facilitate imine formation from amino alcohols or amines.

• For example, 2,6-di-tert-butyl-1,4-benzoquinone has been used as a catalyst in ethanol at 70 °C for 24 hours to synthesize related imines with good yields.

• Gold-catalyzed hydroamination of chloroalkynes with aromatic amines has been reported to yield α-chloromethylketimines, which are structurally related imines, demonstrating the utility of transition metal catalysis in imine synthesis.

Enzymatic Synthesis

• Recent advances include enzymatic oxidation of primary amines using engineered d-amino acid oxidases to form imines under mild conditions, offering a biocatalytic route to imines with high selectivity.

• Although specific data on (1E)-N,1-Bis(2-nitrophenyl)ethan-1-imine enzymatic synthesis is limited, this method represents a promising alternative for imine preparation.

Experimental Conditions and Optimization

Parameter	Typical Conditions	Notes
Solvent	Ethanol, Methanol, or Toluene	Alcohols facilitate solubility; toluene used in some catalytic systems
Temperature	23–70 °C	Mild heating improves reaction rate; room temperature possible with catalysts
Catalyst	Quinones (e.g., 2,6-di-tert-butyl-1,4-benzoquinone), Gold complexes, Acid catalysts	Catalysts improve yield and selectivity; acid catalysis promotes dehydration
Reaction Time	10 hours to 24 hours	Longer times ensure complete conversion, especially under mild conditions
Water Removal	Molecular sieves or azeotropic distillation	Drives equilibrium toward imine formation
Purification	Flash chromatography, recrystallization	Triethylamine-treated silica gel prevents imine hydrolysis during chromatography

Representative Research Findings

• A study reported the synthesis of various imines by reacting amino alcohols with aldehydes in ethanol using 2,6-di-tert-butyl-1,4-benzoquinone as a catalyst, achieving yields around 60–70% after 24 hours at 70 °C.

• Gold-catalyzed hydroamination of chloroalkynes with aromatic amines yielded α-chloromethylketimines with yields up to 98%, demonstrating the efficiency of metal catalysis in imine synthesis.

• Enzymatic oxidation using engineered d-amino acid oxidase variants produced symmetric and asymmetric imines under mild aqueous conditions, highlighting a green chemistry approach.

• Purification by flash chromatography on triethylamine-treated silica gel using 10% ethyl acetate in hexanes as eluent was effective in isolating pure imine products without hydrolysis.

Summary Table of Preparation Methods

Method Type	Key Reagents	Conditions	Yield Range	Advantages	Limitations
Classical Condensation	2-Nitroaniline + Aldehyde	Ethanol, 50–70 °C, 10–24 h	60–70%	Simple, well-established	Equilibrium limits yield; water removal needed
Catalytic Oxidation	Amino alcohols + Aldehydes + Quinone catalyst	Ethanol, 70 °C, 24 h	~68%	Improved yield, mild conditions	Requires catalyst; longer reaction time
Metal-Catalyzed Hydroamination	Chloroalkynes + Aromatic amines + Au catalyst	Toluene, RT to 120 °C, hours	Up to 98%	High yield, selective	Sensitive to water; catalyst cost
Enzymatic Oxidation	Primary amines + d-amino acid oxidase	Aqueous buffer, pH 9, 20 °C, 1 h	Variable	Green, mild, selective	Enzyme availability; substrate scope